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Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327 Get Quote

An In-depth Technical Guide on the Core Properties, Synthesis, and Application of p-
Terphenyl-d14 in Analytical Research.

This technical guide provides a detailed overview of p-Terphenyl-d14, a deuterated aromatic

hydrocarbon with the chemical formula C18D14. It is intended for researchers, scientists, and

drug development professionals who utilize stable isotope-labeled compounds in their work.

This document covers the fundamental properties of p-Terphenyl-d14, its synthesis, and its

primary application as a surrogate standard in the analysis of polycyclic aromatic hydrocarbons

(PAHs) by gas chromatography-mass spectrometry (GC-MS). Detailed experimental protocols

based on established methodologies are provided, along with quantitative data presented in

structured tables and a visual representation of the analytical workflow.

Core Properties of p-Terphenyl-d14
p-Terphenyl-d14 is the deuterated analog of p-terphenyl, where all 14 hydrogen atoms have

been replaced with deuterium. This isotopic labeling makes it an ideal internal or surrogate

standard for analytical applications, as it behaves chemically similarly to its non-deuterated

counterpart but is distinguishable by its higher mass.
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Property Value

Chemical Formula C18D14

Molecular Weight Approximately 244.39 g/mol

CAS Number 1718-51-0

Appearance Solid

Melting Point 212-213 °C

Synthesis of p-Terphenyl-d14
The synthesis of p-terphenyl and its derivatives is most commonly achieved through a

palladium-catalyzed cross-coupling reaction, specifically the Suzuki-Miyaura coupling. This

reaction forms a carbon-carbon bond between an organoboron compound and an

organohalide.

To synthesize p-Terphenyl-d14, deuterated starting materials are required. A potential

synthetic route involves the coupling of a deuterated phenylboronic acid with a deuterated

dihalobenzene or the coupling of a deuterated biphenyl derivative with a deuterated

phenylating agent.

General Suzuki Coupling Protocol:

A general procedure for a Suzuki coupling reaction to form a p-terphenyl structure involves the

following steps:

An aryl halide (e.g., 1,4-dibromobenzene-d4) and an arylboronic acid (e.g., phenyl-d5-

boronic acid) are mixed in a suitable solvent, often in a biphasic system with water.

A palladium catalyst, such as palladium(II) acetate or

tetrakis(triphenylphosphine)palladium(0), is added.

A base, typically sodium carbonate or potassium carbonate, is introduced to facilitate the

transmetalation step.

The reaction mixture is heated under an inert atmosphere for a specified period.
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Upon completion, the product is extracted from the aqueous phase using an organic solvent.

The organic layer is dried, and the solvent is removed to yield the crude product, which is

then purified, often by recrystallization or chromatography.

Application in Polycyclic Aromatic Hydrocarbon
(PAH) Analysis
The primary application of p-Terphenyl-d14 is as a surrogate standard in the analysis of PAHs

in various environmental matrices such as soil, sediment, and water. Its use is integral to

methodologies developed by the United States Environmental Protection Agency (US EPA),

particularly Methods 3540C, 3630C, and 8270D. As a surrogate, it is added to samples before

extraction to monitor the efficiency and recovery of the analytical process.

Experimental Workflow for PAH Analysis
The following diagram illustrates the typical workflow for the analysis of PAHs in a solid matrix

using p-Terphenyl-d14 as a surrogate standard.
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Experimental Workflow for PAH Analysis using p-Terphenyl-d14

Sample Preparation

Extract Cleanup

Analysis

Output

Solid Sample (e.g., Soil, Sediment)

Spike with p-Terphenyl-d14
(Surrogate Standard)

Add known amount

Soxhlet Extraction
(US EPA Method 3540C)

Concentrate Extract

Silica Gel Cleanup
(US EPA Method 3630C)

Concentrate & Solvent Exchange

Add Internal Standards
(e.g., Perylene-d12)

GC-MS Analysis
(US EPA Method 8270D)

Data Processing & Quantification

Report PAH Concentrations
& Surrogate Recovery (%)

Click to download full resolution via product page

Caption: Workflow for PAH analysis using p-Terphenyl-d14.
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Experimental Protocols
Detailed methodologies for the key experimental stages are outlined below. These are based

on standard US EPA methods.

Sample Extraction (US EPA Method 3540C - Soxhlet
Extraction)

A solid sample (e.g., 10-20 g of soil) is mixed with an equal amount of anhydrous sodium

sulfate to remove water.

The mixture is placed in an extraction thimble.

A known amount of p-Terphenyl-d14 spiking solution is added directly to the sample in the

thimble.

The thimble is placed in a Soxhlet extractor.

The sample is extracted with an appropriate solvent (e.g., a mixture of acetone and hexane)

for 16-24 hours.

After extraction, the solvent extract is concentrated.

Extract Cleanup (US EPA Method 3630C - Silica Gel
Cleanup)

A chromatography column is packed with activated silica gel.

The column is pre-eluted with a non-polar solvent like hexane.

The concentrated extract from the extraction step is loaded onto the column.

The PAHs and the p-Terphenyl-d14 surrogate are eluted from the column with a specific

solvent system, leaving behind more polar interfering compounds.

The collected eluate is then concentrated to a final volume, typically 1 mL.
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Instrumental Analysis (US EPA Method 8270D - GC-MS)
The cleaned-up extract is analyzed by gas chromatography-mass spectrometry.

Typical GC-MS Parameters:

Parameter Example Value

GC Column
30 m x 0.25 mm ID, 0.25 µm film thickness (e.g.,

DB-5ms)

Carrier Gas Helium at a constant flow rate

Injection Mode Splitless

Injector Temperature 250-300 °C

Oven Temperature Program Initial temp 40-70°C, ramped to 300-320°C

MS Ionization Mode Electron Ionization (EI) at 70 eV

MS Acquisition Mode Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) for p-Terphenyl-d14:

Compound Quantitation Ion (m/z) Qualifier Ion(s) (m/z)

p-Terphenyl-d14 244 242, 245

Data Presentation
The use of p-Terphenyl-d14 allows for the accurate quantification of PAHs by correcting for

losses during sample preparation and analysis. The recovery of the surrogate standard is a key

quality control parameter.

Analytical Performance Data:
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Parameter Typical Value

Surrogate Recovery 70-130% (as per EPA method criteria)

Method Detection Limit (MDL) for PAHs 0.1 - 10 µg/kg (matrix dependent)

Quantification of PAHs

Based on the response factor relative to an

internal standard, with the final concentration

corrected for the recovery of p-Terphenyl-d14.

Conclusion
p-Terphenyl-d14 is an essential tool for the accurate and reliable quantification of polycyclic

aromatic hydrocarbons in complex matrices. Its chemical and physical properties are well-

suited for its role as a surrogate standard in established analytical protocols, such as those

developed by the US EPA. The methodologies described in this guide provide a framework for

the effective use of p-Terphenyl-d14 in environmental and analytical research.

To cite this document: BenchChem. [p-Terphenyl-d14 (C18D14): A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051327#p-terphenyl-d14-molecular-weight-and-
formula-c18d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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